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Compound of Interest

Compound Name: Triphosgene

Cat. No.: B027547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphosgene, or bis(trichloromethyl) carbonate, is a crystalline solid that serves as a safer and

more convenient alternative to the highly toxic phosgene gas in various organic syntheses.[1]

[2] It is utilized in reactions such as chloroformylations, carbonylations, chlorinations, and the

synthesis of isocyanates and ureas.[1][3] Despite its advantages in handling as a solid,

triphosgene must be treated with extreme caution as it can decompose into phosgene upon

contact with moisture, heat, or nucleophiles.[1][4] The toxicity of triphosgene is equivalent to

that of phosgene.[1] These application notes provide detailed procedures and safety protocols

for the handling and storage of triphosgene in a laboratory environment to ensure the safety of

all personnel.

Hazard Summary
Acute Toxicity: Fatal if inhaled.[5] Toxic if swallowed or in contact with skin.[6]

Corrosivity: Causes severe skin burns and eye damage.[5][7]

Reactivity: Contact with water, moisture, alcohols, amines, and strong bases can liberate

toxic phosgene gas.[5][7][8]
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Decomposition: Thermal decomposition can produce hazardous gases including phosgene,

hydrogen chloride, and carbon oxides.[8] Phosgene can be detected in the vapor space of

triphosgene containers even when stored correctly.[1]

Quantitative Data Summary
The physical and chemical properties of triphosgene are summarized below.

Property Value Citations

Chemical Name Bis(trichloromethyl) carbonate [4]

CAS Number 32315-10-9 [9]

Molecular Formula C₃Cl₆O₃ [10]

Molecular Weight 296.75 g/mol [10][11]

Appearance White crystalline solid [2][11]

Melting Point 79 - 83 °C (174 - 181 °F) [5][10]

Boiling Point 203 - 206 °C (397 - 403 °F) [2][9]

Storage Temperature 2 - 8 °C (36 - 46 °F) [5][9][12]

Protocols and Procedures
Protocol 1: Engineering Controls and Personal
Protective Equipment (PPE)
Strict adherence to engineering controls and PPE is mandatory to prevent exposure.

Engineering Controls:

Fume Hood: All manipulations of triphosgene, including weighing, transfers, and reaction

setups, must be conducted in a properly functioning chemical fume hood with a tested and

certified face velocity.[2][5]

Glove Box: For highly sensitive operations, use of a glove box with an inert atmosphere is

recommended.[5]
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Phosgene Sensor: Install a phosgene sensor with an audible alarm in the laboratory,

positioned outside the fume hood, to provide an immediate warning in case of containment

failure.[5]

Ventilation: Ensure the laboratory is well-ventilated.[6][13]

Personal Protective Equipment (PPE):

Body Protection: A flame-resistant laboratory coat, fully buttoned, must be worn.[5] Full-

length pants and closed-toe shoes are required at all times.[5]

Eye and Face Protection: Wear tightly fitting, CSA-compliant safety goggles and a full-face

shield.[5][14]

Hand Protection: Double gloving is required. Wear an inner pair of vinyl gloves and an outer

pair of nitrile gloves.[5] Ensure gloves overlap the cuffs of the lab coat. Contaminated gloves

must be disposed of as hazardous waste immediately.[5]

Respiratory Protection: In case of inadequate ventilation or if exposure limits are exceeded,

a full-face respirator with an appropriate cartridge (e.g., Acid Vapour Type B) is necessary.

[13][14]

Protocol 2: Storage and Handling
Storage:

Store triphosgene in its original, tightly sealed container in a dedicated, locked, and labeled

corrosive-resistant cabinet.[5][6][9]

The storage area must be cool, dry, dark, and well-ventilated.[5][15]

Maintain storage temperature between 2-8°C in a spark-proof refrigerator.[5][12]

Do not store past the manufacturer-recommended date, as it may decompose over time.[5]

Segregate from incompatible materials such as strong oxidizing agents, amines, ammonia,

alcohols, and moisture.[5][8]
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Handling and Weighing:

Only purchase and use the smallest practical quantities for the experiment.[5]

Before handling, ensure an emergency plan is in place and all personnel are trained on the

specific hazards.

Weighing triphosgene must be performed within a chemical fume hood.[5] To minimize

exposure, weigh the material in a sealed container (e.g., a vial with a lid). Pre-weigh the

sealed container, add the triphosgene inside the fume hood, reseal, and weigh again to

determine the mass by difference.[16]

Avoid generating dust at all times.[6][14]

Protocol 3: General Experimental Protocol (Reaction
Setup & Quenching)

Setup: Assemble the reaction apparatus in the fume hood. Ensure all glassware is dry. The

reaction should be performed under an inert atmosphere (e.g., nitrogen or argon).[17]

Scrubber: The outlet of the reaction apparatus (e.g., from the condenser) must be connected

to a scrubber or gas trap containing an aqueous solution of sodium hydroxide or potassium

hydroxide to neutralize any phosgene or HCl gas that may be evolved.[16][17]

Reagent Addition: Add the dry solvent to the reaction flask, followed by the carefully weighed

triphosgene. If the reaction is exothermic, use an ice bath to control the temperature.[7]

Reaction Monitoring: Monitor the reaction progress using appropriate analytical techniques

(e.g., TLC, LC-MS).

Reaction Quenching: Upon completion, the reaction must be quenched carefully inside the

fume hood. Slowly and dropwise, add a quenching solution. Saturated aqueous sodium

bicarbonate or sodium sulfate solution can be used.[3][18] Be prepared for gas evolution.

Work-up: Proceed with the standard aqueous work-up and extraction only after ensuring the

complete quenching of all reactive species.
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Protocol 4: Spill and Emergency Procedures
Personnel Exposure:

Inhalation: Immediately move the affected person to fresh air. Call for emergency medical

services (e.g., 911) and the institutional poison center.[5] The onset of symptoms, such as

pulmonary edema, can be delayed for several hours.[8][14]

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing all contaminated clothing. Seek immediate medical attention.[5]

[6]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[5]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[5][6]

Spill Cleanup (Minor Spill < 1g):

Evacuate all non-essential personnel from the immediate area.[5]

Wearing full PPE as described in Protocol 1, cover the spill with a dry absorbent material like

sand or vermiculite. Do not use water.[8]

Carefully sweep or vacuum the material. Use a vacuum cleaner fitted with a HEPA filter and

designed for hazardous dust.[14]

Place the collected material and all contaminated cleaning supplies into a sealed, labeled

container for hazardous waste disposal.[8]

Decontaminate the spill area (see Protocol 5).

Major Spill or Release:

Evacuate the entire laboratory immediately and alert others in the vicinity.[5]
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Activate the nearest fire alarm and call emergency services and the institution's

environmental health and safety (EHS) department.[5]

Provide details of the spill (location, chemical, and amount) to the emergency responders.[5]

Do not re-enter the area until it has been cleared by EHS.

Protocol 5: Waste Disposal and Decontamination
Waste Disposal:

All triphosgene waste, including empty containers, contaminated disposables (gloves,

paper towels), and spill cleanup materials, must be disposed of as hazardous waste.[5]

Store waste in a tightly closed, properly labeled container in a designated hazardous waste

storage area.[5]

Do not mix triphosgene waste with other waste streams, especially aqueous or

incompatible chemical waste.[5]

Decontamination:

All glassware and equipment that has come into contact with triphosgene must be

decontaminated inside a chemical fume hood.[5]

Rinse the equipment thoroughly with a suitable organic solvent (one that will not react

violently). Collect this solvent as hazardous waste.

Subsequently, rinse the equipment with water, followed by a wash with soap and water.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://sdfine.com/media/catalog/product/attachment/56052MSDS.pdf
http://lokeylab.wikidot.com/btc
https://www.suvchemlaboratorychemicals.com/uploads/T0209700025-32315-10-9.pdf
https://www.sigmaaldrich.com/KR/ko/sds/aldrich/330752
https://www.biosynth.com/p/FT07890/32315-10-9-triphosgene
https://www.lobachemie.com/lab-chemical-msds/MSDS-TRIPHOSGENE-FOR-SYNTHESIS-CASNO-32315-10-06383-EN.aspx
https://www.chemicalbook.com/msds/triphosgene.pdf
https://www.echemi.com/sds/triphosgene-pd1707211001.html
https://datasheets.scbt.com/sc-213123.pdf
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/triphosgene-032B8359-AE4F-48DA-9B86-C001A73F3E4D.pdf&str=12325
https://www.chem.tamu.edu/rgroup/wooley/safety/13.pdf
https://www.reddit.com/r/Chempros/comments/1dzwv7y/reaction_with_triphosgene/?rdt=42327
https://newdrugapprovals.org/2014/02/14/a-review-and-methods-to-handle-phosgene-triphosgene-safely-during-drug-synthesis/
https://www.benchchem.com/product/b027547#safe-handling-and-storage-procedures-for-triphosgene-in-the-lab
https://www.benchchem.com/product/b027547#safe-handling-and-storage-procedures-for-triphosgene-in-the-lab
https://www.benchchem.com/product/b027547#safe-handling-and-storage-procedures-for-triphosgene-in-the-lab
https://www.benchchem.com/product/b027547#safe-handling-and-storage-procedures-for-triphosgene-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

